Cas no 1807074-71-0 (4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid)

4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity and structural versatility for synthetic applications. The presence of chloro, iodo, and difluoromethyl groups enhances its utility as a multifunctional intermediate in pharmaceutical and agrochemical research. The acetic acid moiety further enables derivatization or conjugation, facilitating the synthesis of complex molecules. Its distinct substitution pattern allows selective functionalization, making it valuable for cross-coupling reactions or nucleophilic substitutions. This compound is particularly useful in the development of bioactive compounds, where precise halogen and fluorine incorporation is critical for modulating physicochemical properties or biological activity. High purity and stability ensure reliable performance in demanding synthetic workflows.

4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid structure

1807074-71-0 structure

Product Name:4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid

CAS No:1807074-71-0

MF:C₈H₅ClF₂INO₂

MW:347.485080480576

CID:4870874

Update Time:2025-10-22

4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid
- Inchi： 1S/C8H5ClF2INO2/c9-3-1-5(12)13-4(2-6(14)15)7(3)8(10)11/h1,8H,2H2,(H,14,15)
- InChI Key： SNKOZBZRQLYBJX-UHFFFAOYSA-N
- SMILES： IC1=CC(=C(C(F)F)C(CC(=O)O)=N1)Cl

Computed Properties

Exact Mass: 346.902
Monoisotopic Mass: 346.902
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 50.2

4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029048517-250mg	4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid	1807074-71-0	97%	250mg	$950.40	2022-03-31
Alichem	A029048517-500mg	4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid	1807074-71-0	97%	500mg	$1,646.30	2022-03-31
Alichem	A029048517-1g	4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid	1807074-71-0	97%	1g	$2,980.00	2022-03-31

4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid Related Literature

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Additional information on 4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid

Research Brief on 4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid (CAS: 1807074-71-0)

4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid (CAS: 1807074-71-0) is a halogenated pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by its chloro, difluoromethyl, and iodo substituents, serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals.

Recent studies have focused on the synthetic pathways and reactivity of 4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel fungicides. The research demonstrated that the compound's electron-deficient pyridine ring and halogen substituents facilitate nucleophilic aromatic substitution reactions, making it a valuable building block for designing molecules with enhanced biological activity.

In the pharmaceutical sector, this compound has been investigated for its potential as a precursor in the development of kinase inhibitors. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported its use in constructing pyridine-based scaffolds that show promising activity against various cancer cell lines. The presence of the difluoromethyl group was found to significantly improve metabolic stability and bioavailability of the resulting drug candidates.

The compound's mechanism of action has been explored in several biochemical studies. Research indicates that derivatives of 4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid can interact with specific enzyme active sites, particularly those containing cysteine residues, through the reactive iodo substituent. This property has been leveraged in the design of covalent inhibitors for various therapeutic targets.

From a safety and toxicological perspective, recent investigations have examined the environmental fate and ecotoxicology of this compound and its derivatives. A 2024 study in Environmental Science & Technology reported on its degradation pathways in soil and water systems, providing important data for environmental risk assessment in agricultural applications.

Future research directions for 4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid include exploring its potential in PROTAC (Proteolysis Targeting Chimera) technology and other targeted protein degradation approaches. The compound's ability to serve as a linker between target-binding and E3 ligase-binding moieties is currently under investigation by several research groups.

In conclusion, 4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid (CAS: 1807074-71-0) represents a valuable chemical entity with diverse applications in medicinal chemistry and agrochemical research. Its unique structural features continue to inspire novel synthetic applications and biological investigations, positioning it as an important compound in contemporary drug discovery efforts.